Cas no 923217-74-7 (N-benzyl-N-butyl-1-(4-chlorophenyl)methyl-2-oxo-1,2-dihydro-1,8-naphthyridine-3-carboxamide)

• Product Name: N-benzyl-N-butyl-1-(4-chlorophenyl)methyl-2-oxo-1,2-dihydro-1,8-naphthyridine-3-carboxamide
• CAS No: 923217-74-7
• MF: C₂₇H₂₆ClN₃O₂
• MW: 459.967245578766
• CID: 5498178
• Update Time: 2025-05-19

N-benzyl-N-butyl-1-(4-chlorophenyl)methyl-2-oxo-1,2-dihydro-1,8-naphthyridine-3-carboxamide Chemical and Physical Properties

Names and Identifiers

• 1,8-Naphthyridine-3-carboxamide, N-butyl-1-[(4-chlorophenyl)methyl]-1,2-dihydro-2-oxo-N-(phenylmethyl)-
• N-benzyl-N-butyl-1-(4-chlorophenyl)methyl-2-oxo-1,2-dihydro-1,8-naphthyridine-3-carboxamide

• Inchi： 1S/C27H26ClN3O2/c1-2-3-16-30(18-20-8-5-4-6-9-20)26(32)24-17-22-10-7-15-29-25(22)31(27(24)33)19-21-11-13-23(28)14-12-21/h4-15,17H,2-3,16,18-19H2,1H3
• InChI Key： YLWNARLYARGIDA-UHFFFAOYSA-N
• SMILES： N1(CC2=CC=C(Cl)C=C2)C2C(=CC=CN=2)C=C(C(N(CCCC)CC2=CC=CC=C2)=O)C1=O

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Diazanaphthalenes Naphthyridines

Additional information on N-benzyl-N-butyl-1-(4-chlorophenyl)methyl-2-oxo-1,2-dihydro-1,8-naphthyridine-3-carboxamide

Introduction to N-benzyl-N-butyl-1-(4-chlorophenyl)methyl-2-oxo-1,2-dihydro-1,8-naphthyridine-3-carboxamide (CAS No. 923217-74-7)

N-benzyl-N-butyl-1-(4-chlorophenyl)methyl-2-oxo-1,2-dihydro-1,8-naphthyridine-3-carboxamide is a highly specialized chemical compound that has garnered significant attention in the field of pharmaceutical research and development. This compound, identified by its CAS number 923217-74-7, belongs to the class of naphthyridine derivatives, which are known for their diverse biological activities and potential therapeutic applications. The structural complexity of this molecule, featuring a benzyl group, a butyl group, a 4-chlorophenylmethyl moiety, and a naphthyridine core, makes it a promising candidate for further investigation in medicinal chemistry.

The significance of this compound lies in its unique structural features, which contribute to its potential pharmacological properties. The presence of the 2-oxo-1,2-dihydro-1,8-naphthyridine scaffold is particularly noteworthy, as it has been identified in several bioactive molecules that exhibit antimicrobial, antiviral, and anti-inflammatory effects. Additionally, the incorporation of a chlorophenylmethyl group introduces additional functional diversity, which can influence the compound's interactions with biological targets.

In recent years, there has been a growing interest in developing novel therapeutic agents based on naphthyridine derivatives due to their favorable pharmacokinetic properties and broad spectrum of biological activity. The compound N-benzyl-N-butyl-1-(4-chlorophenyl)methyl-2-oxo-1,2-dihydro-1,8-naphthyridine-3-carboxamide has been studied for its potential role in modulating various biological pathways. For instance, preliminary studies suggest that this molecule may interfere with enzyme inhibition mechanisms, thereby affecting cellular processes such as proliferation and apoptosis.

The synthesis of this compound involves multiple steps that require precise control over reaction conditions to ensure high yield and purity. The benzyl and butyl groups are typically introduced through nucleophilic substitution reactions, while the 4-chlorophenylmethyl moiety is often incorporated via cross-coupling reactions. The final step involves the formation of the amide bond between the naphthyridine core and the carboxylic acid derivative. Advanced synthetic techniques such as flow chemistry and catalytic methods have been employed to optimize these reactions and improve scalability.

One of the most compelling aspects of this compound is its potential application in addressing unmet medical needs. Current research indicates that it may exhibit activity against certain types of cancer by inhibiting key signaling pathways involved in tumor growth and metastasis. Furthermore, its ability to cross the blood-brain barrier suggests that it could be developed into a treatment for neurological disorders. These findings have prompted further investigation into its mechanism of action and pharmacological profile.

The development of new drug candidates is often hindered by challenges such as poor solubility and low bioavailability. However, the structural features of N-benzyl-N-butyl-1-(4-chlorophenyl)methyl-2-oxo-1,2-dihydro-1,8-naphthyridine-3-carboxamide may offer solutions to these issues. The presence of polar functional groups enhances solubility in aqueous media, while the rigid naphthyridine core improves metabolic stability. These properties make it an attractive candidate for further preclinical development.

In conclusion, N-benzyl-N-butyl-1-(4-chlorophenyl)methyl-2-oxo-1,2-dihydro-1,8-naphthyridine-3-carboxamide (CAS No. 923217-74-7) represents a significant advancement in pharmaceutical chemistry. Its unique structure and promising biological activities position it as a valuable tool for research into new therapeutic agents. As scientific understanding continues to evolve, this compound is likely to play an increasingly important role in addressing some of the most challenging medical conditions facing humanity today.